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Compound of Interest

Compound Name: Ethyl 6-hydroxyoctanoate

Cat. No.: B15334030 Get Quote

For researchers, scientists, and professionals in drug development, precise molecular

identification is paramount. This document provides a detailed overview of Ethyl 6-

hydroxyhexanoate, a versatile ethyl ester, including its various synonyms and key identifiers to

ensure accurate communication and sourcing in a research and development setting.

Nomenclature and Synonyms
Ethyl 6-hydroxyhexanoate is known by several names across different chemical databases and

suppliers. Understanding these synonyms is crucial for exhaustive literature searches and

procurement. The compound's systematic and common names are rooted in its chemical

structure: a six-carbon chain (hexanoic acid) with a hydroxyl group at the sixth carbon and an

ethyl ester group.

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is

ethyl 6-hydroxyhexanoate.[1] Beyond this formal designation, a variety of other terms are used

interchangeably.

Common Synonyms and Identifiers:

Systematic Variations:

Hexanoic acid, 6-hydroxy-, ethyl ester[1]

6-Hydroxyhexanoic acid ethyl ester[1][2][3]
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6-hydroxy-hexanoic acid ethyl ester[1]

ethyl 6-hydroxy-hexanoate[1]

Trivial and Common Names:

Ethyl 6-hydroxycaproate[1][4]

Ethyl epsilon-Hydroxycaproate[1][4]

Alternative Nomenclatures:

5-Ethoxycarbonylpentan-1-ol[1][4]

5-ethoxycarbonyl-1-pentanol[1]

Product and Database Identifiers:

NSC 617304[1][4]

Aldrich-374806

Chemical Abstracts Service (CAS) Registry Number
The most reliable method for identifying a chemical substance is its CAS Registry Number. For

Ethyl 6-hydroxyhexanoate, the CAS number is 5299-60-5.[1][2][3][4][5] This unique identifier is

consistent across all major chemical databases and supplier catalogs.

Physical and Chemical Properties
A summary of key physical and chemical properties is presented below, offering a quick

reference for experimental design and safety considerations.
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Property Value Source

Molecular Formula C8H16O3 [1][4][5]

Molecular Weight 160.21 g/mol [1][5]

Appearance
Colorless to almost colorless

clear liquid
[2][4]

Boiling Point 127-128 °C at 12 mmHg [6]

Density 0.985 g/mL at 25 °C [6]

Refractive Index n20/D 1.437 [6]

Experimental Protocols
While specific experimental protocols are highly dependent on the research context, a general

procedure for the synthesis of Ethyl 6-hydroxyhexanoate has been reported.

Two-Step Synthesis from ε-Caprolactone:

A common laboratory-scale synthesis involves the hydrolysis of ε-caprolactone.[6] This method

provides a straightforward route to the target compound. While the original sources do not

provide a detailed step-by-step protocol, the general workflow can be inferred.
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Step 1: Hydrolysis

Step 2: Esterification

e-Caprolactone

6-Hydroxycaproic_Acid

Aqueous Acid or Base

Ethyl_6-hydroxyhexanoate

Acid Catalyst (e.g., H2SO4)

Ethanol

Click to download full resolution via product page

Synthetic pathway for Ethyl 6-hydroxyhexanoate.

This two-step preparation is a notable method for producing Ethyl 6-hydroxyhexanoate.[6]

Applications in Research and Development
Ethyl 6-hydroxyhexanoate serves as a valuable building block in organic synthesis.

Prodrug Synthesis: It is suitable for the synthesis of model phenol carbonate ester prodrugs

that possess fatty acid-like structures.[6]

Preparation of Alkyl Triflates: The compound can be used in the preparation of alkyl triflates,

which are versatile reagents in organic chemistry.[6] Specifically, it can be used to synthesize

ethyl 6-(trifluoromethylsulfonyloxy)hexanoate.[6]
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Flavor and Fragrance: Its concentration in Bordeaux red wines has been evaluated,

indicating its contribution to the sensory profile of certain products.[6]

Pharmaceutical and Polymer Intermediate: The related compound, ethyl 6-

acetoxyhexanoate, is used as an intermediate in the synthesis of various pharmaceutical

compounds and in the production of specialty polymers for coatings and adhesives.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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